5-chloro-N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: 5-chloro-N,N-dimethyl-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C13H17ClN2O3/c1-16(2)13(17)9-7-11(14)12(15-8-9)19-10-3-5-18-6-4-10/h7-8,10H,3-6H2,1-2H3
• InChI Key: SZHYGCKGDYWESL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=C(N=C1)OC2CCOCC2)Cl
• Molecular Formula: C13H17ClN2O3
• Molecular Weight: 284.74 g/mol

Description

Synthesis Analysis

Unfortunately, the specific synthesis process for “5-chloro-N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide” is not clearly documented in the available resources.

Chemical Reactions Analysis

The chemical reactions involving “5-chloro-N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide” are not clearly documented in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-chloro-N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide” are not clearly documented in the available resources.

Scientific Research Applications

Chemical Synthesis and Antibacterial Activity

Nicotinamide derivatives, including compounds structurally related to 5-chloro-N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, have been synthesized for various applications. For instance, carbacylamidophosphates containing nicotinamide have been explored for their unique physicochemical properties and biological applications. These compounds have shown significant antibacterial activity against common pathogens like Staphylococcus aureus and Escherichia coli, indicating the potential for the development of new antibiotics (Oroujzadeh, Gholivand, & Rezaei Jamalabadi, 2017).

Agrochemical Applications

Another research direction involves the synthesis of novel N-substitutedphenyl-2-pyrazolylnicotinamides for agrochemical purposes. These compounds, related in structure to 5-chloro-N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, have demonstrated insecticidal and fungicidal activities, highlighting the potential for creating new pest control agents (Shang, Liu, Wang, & Li, 2019).

Herbicidal Activity

Research into nicotinic acid derivatives for discovering natural-product-based herbicides has led to the synthesis of compounds with excellent herbicidal activity. Such research underscores the potential for 5-chloro-N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide and similar compounds in the development of environmentally friendly herbicides (Yu, Wang, Bajsa-Hirschel, Cantrell, Duke, & Liu, 2021).

Antioxidant and Antihyperglycemic Activities

Compounds incorporating the nicotinamide moiety have also been synthesized and assessed for their antioxidant and antihyperglycemic activities. Such studies are indicative of the potential therapeutic applications of nicotinamide derivatives in managing oxidative stress and diabetes (Kenchappa, Bodke, Chandrashekar, Sindhe, & Peethambar, 2017).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules to exert its effects. Unfortunately, the specific mechanism of action for “5-chloro-N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide” is not available in the current resources.

Safety and Hazards

The safety and hazards associated with “5-chloro-N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide” are not clearly documented in the available resources.

Future Directions

The future directions for research and applications of “5-chloro-N,N-dimethyl-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide” are not clearly documented in the available resources.